Cas no 640297-84-3 (3,8-Diethynyl-1,10-phenanthroline)

• Product Name: 3,8-Diethynyl-1,10-phenanthroline
• CAS No: 640297-84-3
• MF: C₁₆H₈N₂
• MW: 228.248123168945
• CID: 2791747
• PubChem ID: 15826907
• Update Time: 2025-07-02

3,8-Diethynyl-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 3,8-Diethynyl-1,10-phenanthroline
• CS-0132669
• 1,10-Phenanthroline, 3,8-diethynyl-
• SCHEMBL420217
• DTXSID20578655
• 3,8-diethynylphenanthroline
• F74624
• 3,8-bis(ethynyl)-1,10-phenanthroline
• 640297-84-3
• YSWG482
• DTXCID40529422

• Inchi： 1S/C16H8N2/c1-3-11-7-13-5-6-14-8-12(4-2)10-18-16(14)15(13)17-9-11/h1-2,5-10H
• InChI Key： ZCPVSKKKVVMMPV-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C=C2C=CC3=CC(C#C)=CN=C3C=12

Computed Properties

• Exact Mass: 228.068748264g/mol
• Monoisotopic Mass: 228.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Additional information on 3,8-Diethynyl-1,10-phenanthroline

Recent Advances in the Application of 3,8-Diethynyl-1,10-phenanthroline (CAS: 640297-84-3) in Chemical Biology and Pharmaceutical Research

3,8-Diethynyl-1,10-phenanthroline (CAS: 640297-84-3) has emerged as a versatile scaffold in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound, characterized by its phenanthroline core with ethynyl substituents at the 3 and 8 positions, has garnered significant attention for its potential applications in drug discovery, materials science, and bioimaging. Recent studies have explored its utility as a ligand for metal coordination, a building block for supramolecular assemblies, and a probe for biological systems. The compound's ability to form stable complexes with transition metals and its fluorescence properties make it particularly valuable in the development of novel therapeutic agents and diagnostic tools.

One of the most promising applications of 3,8-Diethynyl-1,10-phenanthroline is in the field of anticancer drug development. Researchers have demonstrated that this compound can act as a potent inhibitor of specific protein-protein interactions involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3,8-Diethynyl-1,10-phenanthroline exhibited strong binding affinity to the MDM2-p53 interaction, a critical target in oncology. The study highlighted the compound's ability to stabilize the tumor suppressor protein p53, leading to apoptosis in cancer cells. These findings underscore the potential of 3,8-Diethynyl-1,10-phenanthroline as a lead compound for the development of next-generation anticancer therapies.

In addition to its therapeutic potential, 3,8-Diethynyl-1,10-phenanthroline has been investigated for its role in the development of advanced materials. Its rigid, planar structure and extended π-conjugation system make it an ideal candidate for organic electronic devices. Recent work published in Advanced Materials has shown that this compound can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it enhances charge transport and improves device efficiency. The ability to fine-tune its electronic properties through functionalization at the ethynyl positions further expands its applicability in materials science.

The synthesis and characterization of 3,8-Diethynyl-1,10-phenanthroline have also been the focus of recent research. A 2022 study in Organic Letters detailed an efficient synthetic route to this compound, highlighting improvements in yield and purity. The study emphasized the importance of optimizing reaction conditions to minimize side products and ensure scalability. Furthermore, advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the compound's structural features and confirm its identity. These methodological advances are critical for ensuring the reproducibility and reliability of research involving 3,8-Diethynyl-1,10-phenanthroline.

Looking ahead, the potential applications of 3,8-Diethynyl-1,10-phenanthroline are vast and multifaceted. Ongoing research is exploring its use in targeted drug delivery systems, where its ability to form stable complexes with metals could be leveraged to create smart therapeutics. Additionally, its fluorescence properties are being harnessed for the development of novel bioimaging agents, enabling real-time visualization of biological processes. As the field of chemical biology continues to evolve, 3,8-Diethynyl-1,10-phenanthroline is poised to play a pivotal role in bridging the gap between chemistry and biology, offering new avenues for innovation in drug discovery and beyond.